Cas no 86685-98-5 (3-(4-Methoxyphenyl)isoxazol-5-amine)

• Product Name: 3-(4-Methoxyphenyl)isoxazol-5-amine
• CAS No: 86685-98-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD03407397
• CID: 991845
• PubChem ID: 4361134
• Update Time: 2025-06-12

3-(4-Methoxyphenyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)isoxazol-5-amine
• 3-(4-methoxyphenyl)-1,2-oxazol-5-amine
• 3-(4-Methoxy-phenyl)-isoxazol-5-ylamine
• 3-(4-Methoxy-phenyl)-isoxazol-5-ylamin
• 3-(4-methoxyphenyl)isoxazole-5-ylamine
• 5-amino-3-(4-methoxyphenyl)isoxazole
• F1984-0147
• 3-(4-Methoxyphenyl)-5-isoxazolamine (ACI)
• STK352054
• BP-20192
• DB-031640
• Z335439016
• 3-(4-METHOXYPHENYL)-5-ISOXAZOLAMINE
• DTXSID80402361
• ALBB-005934
• MFCD03407397
• SCHEMBL1144008
• CHEMBL3487005
• BBL029960
• EN300-231530
• 5-Amino-3-(4-methoxyphenyl)isoxazole 9&
• AKOS000261613
• VS-09533
• 5-Amino-3-(4-methoxyphenyl)isoxazole, 97%
• CS-0241132
• PHOQFLXRNUDPHQ-UHFFFAOYSA-N
• 86685-98-5

• MDL： MFCD03407397
• Inchi： 1S/C10H10N2O2/c1-13-8-4-2-7(3-5-8)9-6-10(11)14-12-9/h2-6H,11H2,1H3
• InChI Key： PHOQFLXRNUDPHQ-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC(OC)=CC=2)C=C(N)O1

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 135-139 °C (lit.)
• PSA: 61.28000
• LogP: 2.51360
• Solubility: Not determined

3-(4-Methoxyphenyl)isoxazol-5-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-Methoxyphenyl)isoxazol-5-amine

Introduction to 3-(4-Methoxyphenyl)isoxazol-5-amine (CAS No. 86685-98-5)

3-(4-Methoxyphenyl)isoxazol-5-amine, also known by its CAS number 86685-98-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a methoxy group on the phenyl ring and an amino group on the isoxazole ring imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The structure of 3-(4-Methoxyphenyl)isoxazol-5-amine can be represented as follows:

The synthesis of 3-(4-Methoxyphenyl)isoxazol-5-amine typically involves a multi-step process, starting with the formation of an intermediate isoxazole ring followed by the introduction of the methoxyphenyl and amino groups. One common synthetic route involves the reaction of 4-methoxybenzonitrile with hydroxylamine to form the corresponding oxime, which is then cyclized to form the isoxazole ring. The final step involves the reduction of the nitrile group to an amine using a suitable reducing agent such as lithium aluminum hydride (LAH).

In terms of its physical and chemical properties, 3-(4-Methoxyphenyl)isoxazol-5-amine is a solid at room temperature with a melting point ranging from 120°C to 122°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits strong UV absorption and can be detected using spectroscopic techniques such as UV-Vis and NMR spectroscopy.

The biological activity of 3-(4-Methoxyphenyl)isoxazol-5-amine has been extensively studied in recent years. One of its most notable applications is in the field of neuroscience, where it has shown potential as a modulator of neurotransmitter systems. Specifically, it has been reported to exhibit selective binding to serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in regulating mood and anxiety. This property makes it a promising candidate for the development of novel antidepressant and anxiolytic drugs.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 3-(4-Methoxyphenyl)isoxazol-5-amine. The researchers found that it exhibited high affinity for the 5-HT_1A receptor with a K_i value of 0.8 nM. Additionally, it demonstrated potent antidepressant-like effects in animal models, including the forced swim test and tail suspension test. These findings suggest that 3-(4-Methoxyphenyl)isoxazol-5-amine could be further developed as a lead compound for treating mood disorders.

Beyond its potential as a therapeutic agent, 3-(4-Methoxyphenyl)isoxazol-5-amine has also been explored for its use in chemical biology research. Its ability to selectively bind to specific receptors makes it a valuable tool for studying receptor function and signaling pathways. For example, it has been used in fluorescence-based assays to monitor receptor activation and ligand binding kinetics.

In addition to its biological activities, 3-(4-Methoxyphenyl)isoxazol-5-amine has shown promise in other areas such as materials science. Recent studies have demonstrated that derivatives of this compound can be used as building blocks for constructing supramolecular assemblies with unique optical and electronic properties. These assemblies have potential applications in areas such as organic electronics and photovoltaics.

The safety profile of 3-(4-Methoxyphenyl)isoxazol-5-amine has also been evaluated in several preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-(4-Methoxyphenyl)isoxazol-5-amine (CAS No. 86685-98-5) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, chemical biology, and materials science. Its unique chemical structure and biological properties make it an attractive candidate for further development and exploration. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in various scientific fields.